![molecular formula C20H29ClN2O B2413146 [4-(1-Aminocyclopropyl)piperidin-1-yl]-(6,7,8,9-tetrahydro-5H-benzo[7]annulen-7-yl)methanone;hydrochloride CAS No. 2418714-94-8](/img/structure/B2413146.png)
[4-(1-Aminocyclopropyl)piperidin-1-yl]-(6,7,8,9-tetrahydro-5H-benzo[7]annulen-7-yl)methanone;hydrochloride
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Description
[4-(1-Aminocyclopropyl)piperidin-1-yl]-(6,7,8,9-tetrahydro-5H-benzo[7]annulen-7-yl)methanone;hydrochloride is a useful research compound. Its molecular formula is C20H29ClN2O and its molecular weight is 348.92. The purity is usually 95%.
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Scientific Research Applications
1. Synthesis and Optimization
- Modified Synthesis of NOP Receptor Antagonist : The compound was used in synthesizing an NOP receptor antagonist, SB612111, which involved modifying several key synthetic steps to improve yields, crucial for supporting ongoing animal studies (Perrey, Li, & Zhang, 2016).
2. Crystal Structure Analysis
- Crystal Structure of Adducts : The compound has been involved in the study of crystal structures, such as understanding the dihedral angles between benzene and piperidine rings, which aids in the exploration of molecular configurations (Revathi et al., 2015).
3. Antimicrobial Activity
- Antimicrobial Properties : Research includes the development of pyridine derivatives using similar compounds, demonstrating variable and modest antimicrobial activities against bacterial and fungal strains, showcasing potential in developing new antimicrobial agents (Patel, Agravat, & Shaikh, 2011).
4. Antitubercular Activities
- Application in Antitubercular Compounds : Similar compounds have been synthesized and evaluated for their antitubercular activity, showing significant potential against Mycobacterium tuberculosis, indicating its importance in tuberculosis treatment research (Bisht et al., 2010).
5. Neuroprotective Activities
- Neuroprotection Research : Derivatives of the compound have been explored for neuroprotective effects, demonstrating potential protection against glutamate-induced cell death and ischemic stroke, indicating its significance in neuroprotection and stroke treatment research (Zhong et al., 2020).
properties
IUPAC Name |
[4-(1-aminocyclopropyl)piperidin-1-yl]-(6,7,8,9-tetrahydro-5H-benzo[7]annulen-7-yl)methanone;hydrochloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H28N2O.ClH/c21-20(11-12-20)18-9-13-22(14-10-18)19(23)17-7-5-15-3-1-2-4-16(15)6-8-17;/h1-4,17-18H,5-14,21H2;1H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ROIOHBUEMQHMJL-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=CC=CC=C2CCC1C(=O)N3CCC(CC3)C4(CC4)N.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H29ClN2O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.9 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.